2-[(4-Chlorobenzyl)sulfanyl]benzenecarboxylic acid

Specification

• CAS No.: 15887-84-0
• Molecular Formula: C14H10ClO2S-
• Molecular Weight: 277.7 g/mol
• IUPAC Name: 2-[(4-chlorophenyl)methylsulfanyl]benzoic acid
• Standard InChI: InChI=1S/C14H11ClO2S/c15-11-7-5-10(6-8-11)9-18-13-4-2-1-3-12(13)14(16)17/h1-8H,9H2,(H,16,17)
• Standard InChI Key: XYLALGWPEGHXHS-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C(=O)O)SCC2=CC=C(C=C2)Cl
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)[O-])SCC2=CC=C(C=C2)Cl

Introduction

2-[(4-Chlorobenzyl)sulfanyl]benzenecarboxylic acid is a synthetic organic compound with a molecular formula of C14H11ClO2S. It is also known by several synonyms, including 2-[(4-chlorobenzyl)thio]benzoic acid and 2-{[(4-chlorophenyl)methyl]sulfanyl}benzoic acid. This compound is of interest in various chemical and pharmaceutical applications due to its unique structure, which combines a benzoic acid moiety with a chlorobenzyl sulfide group.

Biological and Chemical Applications

While specific biological applications of 2-[(4-Chlorobenzyl)sulfanyl]benzenecarboxylic acid are not extensively documented, compounds with similar structures have shown potential in antimicrobial and other biological activities. For instance, compounds containing sulfonyl and chlorophenyl groups have been explored for their antimicrobial properties.

Availability and Suppliers

2-[(4-Chlorobenzyl)sulfanyl]benzenecarboxylic acid is available from chemical suppliers such as Matrix Scientific, with a purity of ≥95%.

Research Findings and Future Directions

Given the limited specific research findings on 2-[(4-Chlorobenzyl)sulfanyl]benzenecarboxylic acid, further studies are needed to explore its potential applications in fields like pharmaceuticals and materials science. The compound's unique structure suggests potential for modification and optimization for various biological and chemical uses.